(2E)-N-(4,6-dimethylpyrimidin-2-yl)-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-(4,6-dimethylpyrimidin-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H15N3O/c1-11-10-12(2)17-15(16-11)18-14(19)9-8-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,16,17,18,19)/b9-8+
• InChI Key: JLDKEAOWQGNESL-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C=CC2=CC=CC=C2)C
• Isomeric SMILES: CC1=CC(=NC(=N1)NC(=O)/C=C/C2=CC=CC=C2)C
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• CAS No.: 328119-33-1

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring structure found in many important biomolecules, such as thiamine, uracil, thymine, and cytosine.

Synthesis Analysis

While specific synthesis methods for this compound were not found, a related compound, 2-(1-(substituted phenyl)ethylidene)-1-(4,6-dimethylpyrimidin-2-yl)hydrazines, was synthesized by condensing pyrimidine hydrazine with aromatic ketones.

Scientific Research Applications

Enaminones as Building Blocks in Heterocyclic Synthesis

Enaminones, closely related to the structure of (2E)-N-(4,6-dimethylpyrimidin-2-yl)-3-phenylprop-2-enamide, serve as versatile intermediates in the synthesis of heterocyclic compounds. Their dual nucleophilic and electrophilic characteristics enable the construction of a variety of biologically active heterocycles, including pyridines, pyrimidines, and pyrroles. These scaffolds are common in natural products and pharmaceuticals, highlighting the significance of enaminones in medicinal chemistry and drug discovery efforts (Negri, Kascheres, & Kascheres, 2004).

Metal Ion Detection and Environmental Applications

Fluorescent dendrimers, which could theoretically incorporate this compound-like motifs, have been explored for detecting biologically and environmentally significant metal ions. These materials' sensitivity to specific metal ions offers potential applications in monitoring environmental pollutants and investigating biological processes where metal ions play a crucial role (Grabchev, Staneva, & Betcheva, 2012).

Amyloid Imaging in Alzheimer's Disease

In the context of neurodegenerative diseases, compounds structurally related to this compound could theoretically find application in the development of diagnostic tools. Specifically, fluorescent molecules capable of crossing the blood-brain barrier may be employed as imaging agents to detect amyloid plaques in Alzheimer's disease, contributing to early diagnosis and the evaluation of therapeutic interventions (Nordberg, 2007).